5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine

• IUPAC Name: 5,6-dimethyl-4-[(E)-3-phenylprop-2-enyl]sulfanylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C17H16N2S2/c1-12-13(2)21-17-15(12)16(18-11-19-17)20-10-6-9-14-7-4-3-5-8-14/h3-9,11H,10H2,1-2H3/b9-6+
• InChI Key: RISHOHRSHQPKMO-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC=N2)SCC=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(SC2=C1C(=NC=N2)SC/C=C/C3=CC=CC=C3)C
• Molecular Formula: C17H16N2S2
• Molecular Weight: 312.5 g/mol

Description

5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine, also known as DPTP, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DPTP belongs to the class of thieno[2,3-d]pyrimidine derivatives and has been found to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine is not fully understood. However, studies have suggested that this compound exerts its antitumor activity by inducing apoptosis in cancer cells through the activation of caspase enzymes. This compound has also been found to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase. In addition, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress in cancer cells, leading to their death. This compound has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. In addition, this compound has been shown to increase the levels of intracellular reactive oxygen species (ROS), which can lead to the activation of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound is also soluble in organic solvents, making it easy to handle in the lab. However, one limitation of this compound is its low water solubility, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research on 5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine. One potential application of this compound is in the development of novel anticancer drugs. Further studies are needed to determine the optimal dosage and administration route of this compound for maximum efficacy. In addition, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications. Studies are also needed to determine the safety and toxicity of this compound in vivo. Finally, the development of novel this compound derivatives with improved pharmacological properties is an area of future research.

Scientific Research Applications

5,6-dimethyl-4-[(3-phenyl-2-propen-1-yl)thio]thieno[2,3-d]pyrimidine has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been shown to possess antimicrobial activity against various bacterial and fungal strains. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders such as Alzheimer's disease.